Acetal

Specification

• Description: Acetaldehyde diethyl acetal is one of the precursors utilized for the synthesis of fragrances and pharmaceutical products.; Acetal is a volatile flavor compound mainly found in grapefruit essence, Durio zibethinus fruit pulp and grape pomace distillate.; 1, 1-Diethoxy ethane, also known as delrin 100 or diaethylacetal, belongs to the class of organic compounds known as acetals. Acetals are compounds having the structure R2C(OR')2 ( R' not Hydrogen) and thus diethers of geminal diols. Originally, the term was confined to derivatives of aldehydes (one R = H), but it now applies equally to derivatives of ketones (neither R = H ). Mixed acetals have different R' groups. 1, 1-Diethoxy ethane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 1-diethoxy ethane is primarily located in the cytoplasm. 1, 1-Diethoxy ethane exists in all eukaryotes, ranging from yeast to humans. 1, 1-Diethoxy ethane is a sweet, cream, and earthy tasting compound that can be found in garden onion. This makes 1, 1-diethoxy ethane a potential biomarker for the consumption of this food product.; Acetal appears as a clear colorless liquid with a pleasant odor. Boiling point 103-104°C. Flash point -5°F. Density 0.831 g / cm3. Slightly soluble in water. Vapors heavier than air. Moderately toxic and narcotic in high concentrations.
• CAS No.: 105-57-7
• Molecular Formula: C6H14O2
• Molecular Weight: 118.17 g/mol
• IUPAC Name: 1,1-diethoxyethane
• Standard InChI: InChI=1S/C6H14O2/c1-4-7-6(3)8-5-2/h6H,4-5H2,1-3H3
• Standard InChI Key: DHKHKXVYLBGOIT-UHFFFAOYSA-N
• SMILES: CCOC(C)OCC
• Canonical SMILES: CCOC(C)OCC
• Boiling Point: 216 °F at 760 mm Hg (USCG, 1999); 102.2 °C; 102.7 °C AT 760 MM HG; 66.3 °C AT 200 MM HG; 39.8 °C AT 60 MM HG; 31.9 °C AT 40 MM HG; 19.6 °C AT 20 MM HG; +8.0 °C AT 10 MM HG; -2.3 °C AT 5 MM HG; -23 °C AT 1.0 MM HG; 103 °C
• Colorform: COLORLESS LIQUID
• Flash Point: -5 °F (USCG, 1999); -5 °F (-21 °C) (CLOSED CUP); -21 °C c.c.
• Melting Point: -148 °F (USCG, 1999); -100.0 °C; -100 °C; -100°C